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Compound of Interest

Compound Name: 1,3-Diisopropenylbenzene

Cat. No.: B1663925

An In-depth Technical Guide to 1,3-Diisopropenylbenzene (CAS 3748-13-8)

Introduction

This technical guide provides a comprehensive overview of the properties, synthesis, and
applications of the chemical compound with CAS number 3748-13-8, identified as 1,3-
Diisopropenylbenzene. This document is intended for researchers, scientists, and
professionals in the fields of chemistry and materials science. It is important to note that while
the initial query included an interest in drug development applications, the available scientific
literature indicates that 1,3-Diisopropenylbenzene is primarily utilized as a monomer and
crosslinking agent in polymer synthesis and does not have established applications in the
pharmaceutical or drug development fields.

Chemical and Physical Properties

1,3-Diisopropenylbenzene, also known as m-diisopropenylbenzene, is a divinyl aryl
monomer.[1] It is a colorless to pale yellow liquid that is sensitive to heat and air.[1] For
research purposes, it is often supplied stabilized with TBC (tert-butylcatechol).[2][3]

Table 1: Physical and Chemical Properties of 1,3-Diisopropenylbenzene
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Property Value Source(s)
Molecular Formula Ci2H14 [2][4]
Molecular Weight 158.24 g/mol [41[5]
IUPAC Name 1,3-bis(prop-1-en-2-yl)benzene [2]
m-Diisopropenylbenzene,
Synonyms Benzene, 1,3-bis(1- [41[6]
methylethenyl)-
Appearance Colorless to pale yellow liquid [1]
Melting Point -40 °C [41[7]
Boiling Point 231 °C (lit.) [4107]
Density 0.925 g/mL at 25 °C (lit.) [4117]
Refractive Index (n20/D) 1.556 (lit.) [4]
Flash Point 93 °C [4]

Vapor Pressure

19.5 Pa at 25°C

[417]

Water Solubility

5.6 mg/L at 25°C

[4]

LogP 5.04 at 20°C [4]
IBVPVTPPYGGAEL-

InChl Key [2]
UHFFFAOYSA-N
CC(=C)C1=CC(=CC=C1)C(=C

SMILES [2]

)C

Analytical Data

The identity and purity of 1,3-Diisopropenylbenzene can be confirmed using various analytical

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

NMR Spectroscopy
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e 1H NMR (400 MHz, CDCls): Spectral data is available for 1,3-Diisopropenylbenzene.[8]

e 13C NMR (in CDCIs): The chemical shifts provide evidence for the sp? hybridized carbons of
the benzene ring and the vinyl groups, as well as the sp? hybridized methyl carbons.[9]
Approximate chemical shifts are observed around 142.1 ppm for quaternary aromatic
carbons and 138.3 ppm for quaternary vinylic carbons.[9]

Mass Spectrometry

Gas Chromatography-Mass Spectrometry (GC-MS) is used to confirm the purity of the
monomer and identify any synthesis byproducts.[9] The mass spectrum of 1,3-
Diisopropenylbenzene shows a characteristic fragmentation pattern that serves as a chemical
fingerprint.[8][9][10]

Synthesis and Production

While detailed experimental protocols for the synthesis of 1,3-Diisopropenylbenzene are
proprietary to chemical manufacturers, the process generally involves the dehydrogenation of
1,3-diisopropylbenzene. Optimization of reaction parameters such as temperature, pressure,
and Weight Hourly Space Velocity (WHSV) is crucial to maximize the yield of the desired m-
isomer and minimize the formation of byproducts.[9]

Core Applications in Polymer Science

The presence of two polymerizable isopropenyl groups makes 1,3-Diisopropenylbenzene a
valuable building block in polymer chemistry and materials science.[9] Its primary applications
are as a monomer and a crosslinking agent.

Monomer in Polymerization

1,3-Diisopropenylbenzene can be used as a monomer in anionic polymerization.[3][4] This
type of polymerization is characterized by a relatively low ceiling temperature and differences in
reactivity between the two double bonds.[3][4]

Crosslinking Agent

As a crosslinking agent, 1,3-Diisopropenylbenzene is used to create networked polymer
structures, which enhances the mechanical and thermal properties of the resulting materials.[9]
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A notable application is in the preparation of novel crosslinked radiation-grafted poly(ethylene-
alt-tetrafluoroethylene) (ETFE)-based membranes.[3][4]

Inverse Vulcanization with Sulfur

A significant area of recent research involves the copolymerization of 1,3-
Diisopropenylbenzene with elemental sulfur through a process known as inverse
vulcanization.[9] This method yields high-sulfur-content polymers, referred to as poly(S-r-DIB),
with unique optical, chemical, and electrochemical properties.[9] These organosulfur polymers
have shown potential in advanced materials applications.[9]

Reactants

Process

nverse Vulcanization

Product

Click to download full resolution via product page
Caption: Inverse Vulcanization of Sulfur with 1,3-Diisopropenylbenzene.

Emerging Applications

Research into polymers derived from 1,3-Diisopropenylbenzene has revealed several
potential cutting-edge applications.
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Advanced Optical Materials

Copolymers of sulfur and 1,3-Diisopropenylbenzene, particularly deuterated versions, have
demonstrated enhanced transparency in the mid-infrared region, making them promising for IR
optics.[9]

Environmental Remediation

Porous sulfur polymers synthesized using 1,3-Diisopropenylbenzene have shown potential
for environmental applications, such as the removal of organic contaminants from water due to
their high adsorption capacity.[9]

Antimicrobial Surfaces

Poly(sulfur-co-1,3-diisopropenylbenzene) surfaces have exhibited antimicrobial activity
against both Gram-positive and Gram-negative bacteria.[9] Studies have shown these
materials can be effective in killing bacteria such as Escherichia coli.[9]

Experimental Workflow: Polymer Synthesis

The general workflow for synthesizing polymers using 1,3-Diisopropenylbenzene as a
crosslinking agent involves several key steps, from the preparation of the initial polymer
solution to the final crosslinking process.
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Caption: General Experimental Workflow for Polymer Crosslinking.

Safety and Handling

1,3-Diisopropenylbenzene is classified with GHS hazard statements H227 (Combustible
liquid), H316 (Causes mild skin irritation), and H320 (Causes eye irritation). It should be
handled in a well-ventilated area with appropriate personal protective equipment. It is
incompatible with oxidizing agents and acids.[1] For long-term storage, it should be kept in a
dark place, sealed in dry conditions, and refrigerated at 2-8°C.

Conclusion
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1,3-Diisopropenylbenzene (CAS 3748-13-8) is a versatile chemical intermediate with
significant applications in polymer science. Its ability to act as both a monomer and a
crosslinking agent allows for the synthesis of a wide range of polymers with tailored
mechanical, thermal, and optical properties. While its use is currently confined to materials
science and industrial applications, ongoing research into novel polymers derived from this
compound continues to expand its potential in areas such as advanced optics, environmental
remediation, and antimicrobial materials. There is no evidence in the current scientific literature
to support its use in drug development or other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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